Cas no 155821-01-5 (2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide)

• Product Name: 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide
• CAS No: 155821-01-5
• MF: C₁₆H₂₀N₄OS₃
• MW: 380.551198959351
• MDL: MFCD00170506
• CID: 4701933
• Update Time: 2025-06-12

2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• CBMicro_029715
• ST50426504
• 1-[[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]amino]-3-cyclohexylthiourea
• 2-benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide
• 2-[(1,3-benzothiazol-2-ylthio)acetyl]-N-cyclohexylhydrazinecarbothioamide
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(cyclohexylcarbamothioyl)amino]acetamide
• 2-[(1,3-benzothiazol-2-ylsulfa
• 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide

• MDL： MFCD00170506
• Inchi： 1S/C16H20N4OS3/c21-14(19-20-15(22)17-11-6-2-1-3-7-11)10-23-16-18-12-8-4-5-9-13(12)24-16/h4-5,8-9,11H,1-3,6-7,10H2,(H,19,21)(H2,17,20,22)
• InChI Key： AXDNEDMLJNWMEF-UHFFFAOYSA-N
• SMILES： S=C(NNC(CSC1=NC2C=CC=CC=2S1)=O)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• Topological Polar Surface Area: 152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide

Introduction to 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide (CAS No. 155821-01-5)

2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide is a sophisticated organic compound characterized by its complex molecular structure, which includes a benzothiazole core and multiple functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. With a CAS number of 155821-01-5, it serves as a key intermediate in synthesizing various bioactive molecules.

The molecular architecture of 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide encompasses a benzothiazole ring system linked to a thioether moiety, further substituted with an acetylamide group and a cyclohexylamino side chain. This structural configuration imparts unique chemical properties that make it valuable for designing novel therapeutic agents. The presence of both polar and non-polar regions in its structure enhances its solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been growing interest in exploring the pharmacological properties of benzothiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the benzothiazole scaffold exhibit antimicrobial, anti-inflammatory, and anticancer effects. The specific modification of 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide with a cyclohexylamino group and a thioxomethyl moiety further enhances its potential as a pharmacophore.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of targeted therapeutics. Researchers have leveraged its structural features to develop molecules that interact selectively with biological targets, thereby minimizing side effects. For instance, studies have shown that derivatives of benzothiazole can inhibit the activity of specific enzymes involved in cancer cell proliferation. The acetylamide group in 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide contributes to its ability to modulate protein-protein interactions, making it a promising candidate for drug development.

The cyclohexylamino moiety is particularly noteworthy, as it introduces steric hindrance that can influence the binding affinity of the compound to its target. This feature is crucial in medicinal chemistry, where optimizing the interaction between a drug and its receptor can significantly improve therapeutic efficacy. Furthermore, the thioether linkage provides flexibility to the molecule, allowing for conformational changes that may enhance its pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors implicated in diseases such as cancer and inflammation. These findings underscore its potential as a lead compound for further medicinal chemistry optimization.

In addition to its applications in drug discovery, 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide has shown promise in material science. Its unique structural features make it suitable for developing advanced materials with tailored properties. For example, researchers have explored its use in creating conductive polymers and organic semiconductors due to its ability to form stable coordination complexes with metal ions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole core, introduction of the thioether group, and subsequent functionalization with the acetylamide and cyclohexylamino moieties. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The safety profile of 2-Benzothiazol-2-ylthio-N-{[(cyclohexylamino)thioxomethyl]amino}acetamide is an important consideration in its application. Preliminary toxicology studies have indicated that it exhibits low toxicity at relevant concentrations, making it suitable for further preclinical testing. However, comprehensive safety evaluations are necessary before it can be considered for clinical use.

The future prospects for this compound are promising, given its versatile applications across multiple fields. Ongoing research aims to uncover new biological activities and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives with enhanced therapeutic potential.